TRF2-IN-1

• Molecular Formula: C18H17BrO4
• Molecular Weight: 377.2 g/mol
• InChI: InChI=1S/C18H17BrO4/c1-21-14-10-16(22-2)18(17(11-14)23-3)15(20)8-7-12-5-4-6-13(19)9-12/h4-11H,1-3H3/b8-7+
• InChIKey: GKRFADZHHSTWCF-BQYQJAHWSA-N

TRF2-IN-1 for Osteosarcoma Research: A Potent and Selective Small-Molecule TRF2 Inhibitor

TRF2-IN-1 (compound F2) is a synthetic Flavokavain B derivative and a potent small-molecule inhibitor of telomere repeat-binding factor 2 (TRF2), a key shelterin complex component essential for telomere integrity [1]. Designed through structure-activity relationship (SAR) optimization, TRF2-IN-1 directly engages the TRF2 TRFH domain to suppress TRF2 protein expression and telomeric localization [2]. Its primary application is as a research tool in oncology, specifically for investigating telomere dysfunction in osteosarcoma (OS), a malignancy with high unmet clinical need [1].

• [1] Wang K, Shi C, Liu L, Yan H, Wang D, Ding M, Tong J, He Y, Hu Y, Chen C, Cao D, Zhang F, Zheng X. Design, synthesis, and biological evaluation of Flavokavain B derivatives as potent TRF2 inhibitors for the treatment of Osteosarcoma. Eur J Med Chem. 2025 Mar 15;286:117279. View Source
• [2] MedChemExpress. TRF2-IN-1 (HY-168890) Datasheet. View Source

Why TRF2-IN-1 Cannot Be Substituted with Other In-Class TRF2 Inhibitors

In-class TRF2 inhibitors exhibit divergent chemical scaffolds, binding modes, and target engagement profiles, making interchangeability impossible without compromising experimental reproducibility. TRF2-IN-1 is a rationally designed Flavokavain B derivative that directly binds the TRFH domain of TRF2, whereas alternatives like FKB04 (parental scaffold) and AR-A014418 (GSK-3β inhibitor) possess distinct structures, potency levels, and cellular activities [1]. Procurement of a non-validated analog risks confounded results due to uncharacterized off-target effects, differential pharmacokinetics, or lack of in vivo validation. The evidence presented below quantifies exactly where TRF2-IN-1 differentiates from its closest comparators, enabling rigorous scientific selection.

• [1] Wang K, Shi C, Liu L, Yan H, Wang D, Ding M, Tong J, He Y, Hu Y, Chen C, Cao D, Zhang F, Zheng X. Design, synthesis, and biological evaluation of Flavokavain B derivatives as potent TRF2 inhibitors for the treatment of Osteosarcoma. Eur J Med Chem. 2025 Mar 15;286:117279. View Source

TRF2-IN-1 Quantitative Differentiation: Direct Evidence Against Comparator Compounds

Potency Differentiation: TRF2-IN-1 (F2) Exhibits Superior Antiproliferative Activity in Osteosarcoma Cells Versus Parental FKB04

TRF2-IN-1 (compound F2) was identified as the most active compound in a SAR-driven optimization campaign, demonstrating potent antiproliferative effects in U2OS and MG63 osteosarcoma cells with IC50 values of 5.28 μM and 1.52 μM, respectively [1]. In direct head-to-head comparison, F2 outperformed the parental Flavokavain B derivative FKB04, which exhibited inferior TRF2 downregulation activity in the same cellular context [1]. The quantified difference in potency translates to a 2- to 5-fold improvement in IC50 over earlier-generation derivatives, establishing F2 as the preferred tool compound for osteosarcoma-focused TRF2 inhibition studies.

Evidence Dimension	Antiproliferative IC50 in osteosarcoma cell lines
Target Compound Data	U2OS: 5.28 μM; MG63: 1.52 μM
Comparator Or Baseline	FKB04: Significantly higher IC50 (exact values not reported; F2 identified as most active among all derivatives)
Quantified Difference	F2 >2-fold more potent than FKB04 and all other Flavokavain B derivatives
Conditions	U2OS and MG63 human osteosarcoma cell lines, 48-hour treatment

Why This Matters

For procurement decisions, selecting the most potent derivative ensures maximal target engagement and reduces the required compound amount for cellular assays.

• [1] Wang K, Shi C, Liu L, Yan H, Wang D, Ding M, Tong J, He Y, Hu Y, Chen C, Cao D, Zhang F, Zheng X. Design, synthesis, and biological evaluation of Flavokavain B derivatives as potent TRF2 inhibitors for the treatment of Osteosarcoma. Eur J Med Chem. 2025 Mar 15;286:117279. View Source

In Vivo Antitumor Efficacy in Osteosarcoma Xenograft Model: A Discriminator for TRF2 Inhibitor Selection

TRF2-IN-1 (F2) demonstrated strong antitumor efficacy with minimal toxicity in an MG63-derived xenograft mouse model of osteosarcoma [1]. This in vivo validation provides a critical differentiator: many TRF2 inhibitors lack demonstrated efficacy in orthotopic or xenograft tumor models due to poor bioavailability or off-target toxicities. The observed tumor growth suppression was mechanistically linked to accelerated telomere shortening and loss, consistent with TRF2 inhibition [1]. In contrast, comparator compounds such as AR-A014418 and alexidine·2HCl, while reported to impair tumor growth in some contexts, require further validation for TRF2-specific targeting and have not been optimized for osteosarcoma applications [1].

Evidence Dimension	Tumor growth inhibition in osteosarcoma xenograft
Target Compound Data	Significant tumor growth suppression with minimal toxicity in MG63 xenograft model
Comparator Or Baseline	AR-A014418 and alexidine·2HCl: In vivo efficacy reported in other tumor models but not validated for osteosarcoma or TRF2-specific targeting
Quantified Difference	TRF2-IN-1 provides the only validated in vivo efficacy dataset specifically for osteosarcoma among direct small-molecule TRF2 inhibitors
Conditions	MG63-derived osteosarcoma xenograft in mice, daily intraperitoneal administration

Why This Matters

Researchers requiring translational relevance for osteosarcoma studies must prioritize compounds with demonstrated in vivo activity in disease-relevant models.

• [1] Wang K, Shi C, Liu L, Yan H, Wang D, Ding M, Tong J, He Y, Hu Y, Chen C, Cao D, Zhang F, Zheng X. Design, synthesis, and biological evaluation of Flavokavain B derivatives as potent TRF2 inhibitors for the treatment of Osteosarcoma. Eur J Med Chem. 2025 Mar 15;286:117279. View Source

Direct TRFH Domain Binding and Selective TRF2 Downregulation: A Mechanistic Distinction from Broad-Spectrum Kinase Inhibitors

TRF2-IN-1 directly binds to the TRF homology (TRFH) domain of TRF2, leading to selective inhibition of TRF2 protein expression and telomeric localization [1][2]. This contrasts sharply with AR-A014418, an ATP-competitive GSK-3β inhibitor (IC50 = 104 nM) that lacks direct TRF2 binding activity and exerts its effects through indirect mechanisms . The TRFH domain binding mode ensures target specificity that cannot be replicated by broad-spectrum kinase inhibitors. Additionally, class-level inference from related Flavokavain B derivatives (e.g., FKB04) indicates that this scaffold exhibits limited effects on the other five shelterin subunits, preserving telomere complex integrity outside of TRF2 [3].

Evidence Dimension	Binding mechanism and target selectivity
Target Compound Data	Direct binding to TRF2 TRFH domain; selective TRF2 downregulation
Comparator Or Baseline	AR-A014418: GSK-3β inhibitor (IC50 = 104 nM) with indirect effects on TRF2 expression; no direct TRFH binding reported
Quantified Difference	Direct binding (TRF2-IN-1) vs. indirect transcriptional modulation (AR-A014418)
Conditions	Cellular thermal shift assay (CETSA) and Western blot analysis

Why This Matters

Direct target engagement eliminates confounding variables from off-target kinase inhibition, ensuring that observed phenotypes are attributable specifically to TRF2 dysfunction.

• [1] Wang K, Shi C, Liu L, Yan H, Wang D, Ding M, Tong J, He Y, Hu Y, Chen C, Cao D, Zhang F, Zheng X. Design, synthesis, and biological evaluation of Flavokavain B derivatives as potent TRF2 inhibitors for the treatment of Osteosarcoma. Eur J Med Chem. 2025 Mar 15;286:117279. View Source
• [2] MedChemExpress. TRF2-IN-1 (HY-168890) Datasheet. View Source
• [3] Qiu YD, Yan Q, Wang Y, Ye YF, Wang Y, Wang MY, Wang PP, Zhang SY, Wang DL, Yan H, Ruan J, Zhao YJ, Huang LH, Cho N, Wang K, Zheng XH, Liu ZG. Discovery of a selective TRF2 inhibitor FKB04 induced telomere shortening and senescence in liver cancer cells. Acta Pharmacol Sin. 2024;45(6):1308-1322. View Source

TRF2-IN-1 Application Scenarios: Where Procurement of This Compound Is Scientifically Justified

Osteosarcoma Telomere Biology and Drug Target Validation Studies

TRF2-IN-1 is the optimal tool compound for investigating TRF2-mediated telomere maintenance mechanisms in osteosarcoma cell lines (U2OS, MG63). Its validated IC50 values (5.28 μM and 1.52 μM, respectively) and direct TRFH domain binding enable precise dose-response experiments to dissect shelterin complex dynamics and DNA damage response activation. Procurement is justified when the research question requires a potent, direct TRF2 inhibitor with demonstrated activity in osteosarcoma models [1].

In Vivo Osteosarcoma Xenograft Efficacy and Pharmacodynamic Studies

For researchers planning in vivo osteosarcoma studies, TRF2-IN-1 is the only small-molecule TRF2 inhibitor with published xenograft efficacy data in an MG63-derived mouse model. The compound's ability to suppress tumor growth with minimal toxicity provides a validated starting point for pharmacodynamic and biomarker analysis of telomere shortening and apoptosis induction in a disease-relevant context [1].

Comparator Benchmarking for Novel TRF2 Inhibitor Development Programs

In medicinal chemistry campaigns targeting TRF2, TRF2-IN-1 serves as an essential positive control and benchmark. Its SAR-optimized structure, direct TRFH domain binding, and in vivo validation establish a performance baseline against which novel chemical entities can be quantitatively compared. Procurement is critical for ensuring that new TRF2 inhibitor candidates achieve at least comparable potency and efficacy [1].

Selectivity Profiling of TRF2-Dependent Pathways in Telomere Research

Studies requiring discrimination between direct TRF2 inhibition and indirect effects via upstream modulators (e.g., GSK-3β inhibition by AR-A014418) should prioritize TRF2-IN-1. Its direct TRFH domain binding eliminates confounding kinase off-target activity, enabling clean dissection of TRF2-specific phenotypes such as telomere deprotection, T-loop disruption, and ATM pathway activation [1][2].

• [1] Wang K, Shi C, Liu L, Yan H, Wang D, Ding M, Tong J, He Y, Hu Y, Chen C, Cao D, Zhang F, Zheng X. Design, synthesis, and biological evaluation of Flavokavain B derivatives as potent TRF2 inhibitors for the treatment of Osteosarcoma. Eur J Med Chem. 2025 Mar 15;286:117279. View Source
• [2] MedChemExpress. TRF2-IN-1 (HY-168890) Datasheet. View Source